N-[(2-oxo-1H-quinolin-4-yl)methyl]acetamide

• IUPAC Name: N-[(2-oxo-1H-quinolin-4-yl)methyl]acetamide
• InChI: InChI=1S/C12H12N2O2/c1-8(15)13-7-9-6-12(16)14-11-5-3-2-4-10(9)11/h2-6H,7H2,1H3,(H,13,15)(H,14,16)
• InChI Key: KCJUAIHLSCPBLA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=CC(=O)NC2=CC=CC=C21
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol

Description

N-[(2-oxo-1H-quinolin-4-yl)methyl]acetamide is a synthetic compound that belongs to the quinoline class of organic molecules. It has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of N-[(2-oxo-1H-quinolin-4-yl)methyl]acetamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of essential molecules in microorganisms, leading to their death. It has also been shown to modulate the activity of certain receptors in the nervous system, leading to its potential use as an analgesic agent.
Biochemical and Physiological Effects:
N-[(2-oxo-1H-quinolin-4-yl)methyl]acetamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of a variety of microorganisms, including bacteria, fungi, and viruses. It has also been shown to modulate the activity of certain receptors in the nervous system, leading to its potential use as an analgesic agent. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(2-oxo-1H-quinolin-4-yl)methyl]acetamide is its broad spectrum of activity against microorganisms. It has also been shown to have low toxicity, making it a promising candidate for the development of new antimicrobial drugs. However, its mechanism of action is not fully understood, which may limit its potential use in certain applications.

Future Directions

There are several future directions for the study of N-[(2-oxo-1H-quinolin-4-yl)methyl]acetamide. One potential direction is the development of new antimicrobial drugs based on the compound. Another potential direction is the study of its potential use as an anti-inflammatory and analgesic agent. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis method for higher yield and purity.

Synthesis Methods

N-[(2-oxo-1H-quinolin-4-yl)methyl]acetamide can be synthesized by reacting 2-aminoacetophenone with ethyl formate in the presence of sodium ethoxide. The resulting product is then treated with acetic anhydride to obtain the final compound. This synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

N-[(2-oxo-1H-quinolin-4-yl)methyl]acetamide has been extensively studied for its potential applications in scientific research. It has been shown to have antibacterial, antifungal, and antiviral properties, making it a promising candidate for the development of new antimicrobial drugs. It has also been studied for its potential use as an anti-inflammatory and analgesic agent.